2-[(3-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-nitrophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of thieno[3,2-d]pyrimidine, which is a type of heterocyclic compound . These types of compounds often exhibit various biological activities .
Synthesis Analysis
While specific synthesis information for this compound was not found, similar compounds have been synthesized from 3,5-dimethyl-4-oxo-2-thioxo-1H-thieno[2,3-d]pyrimidine-6-carboxylic acid .Molecular Structure Analysis
The compound contains a thieno[3,2-d]pyrimidine core, which is a bicyclic structure containing a thiophene ring fused with a pyrimidine ring .Scientific Research Applications
Antitumor Activity
The thieno[3,2-d]pyrimidine scaffold is a prominent feature in compounds with antitumor properties . SR-01000017541 may exhibit potential as an antitumor agent due to its structural similarity to other compounds within this class. Research suggests that derivatives of thieno[3,2-d]pyrimidine can be synthesized and have shown activity against various cancer cell lines, indicating the possibility for SR-01000017541 to serve as a lead compound in anticancer drug development.
Kinase Inhibition
Compounds bearing the thieno[3,2-d]pyrimidine moiety have been explored for their ability to inhibit kinases, which are enzymes critical in signaling pathways that regulate cell growth and proliferation . As kinase dysregulation is a common feature in cancers, SR-01000017541 could be investigated for its potential to act as a kinase inhibitor, particularly targeting c-Met kinase, which is implicated in various types of cancers.
Radioprotective Effects
Thieno[3,2-d]pyrimidine derivatives have been studied for their radioprotective effects, which could protect healthy cells from the damaging effects of radiation therapy during cancer treatment . SR-01000017541 may contribute to this field by being part of a compound library for screening radioprotective agents.
Antimicrobial and Antifungal Properties
The structural core of SR-01000017541 is known to possess antimicrobial and antifungal properties. This suggests that it could be used in the research and development of new antibiotics and antifungal medications, especially in an era where resistance to existing drugs is a growing concern .
Neuroprotective and Cognitive Enhancing Effects
Research into thieno[3,2-d]pyrimidine derivatives has indicated potential neuroprotective and cognitive enhancing effects. These compounds could be beneficial in treating neurodegenerative diseases or in improving cognitive function, making SR-01000017541 a candidate for further study in these areas .
Anti-inflammatory and Analgesic Applications
Compounds with the thieno[3,2-d]pyrimidine structure have shown anti-inflammatory and analgesic activities in preclinical studiesSR-01000017541 could be explored for its utility in developing new anti-inflammatory drugs or pain relievers .
Future Directions
The future research directions for this compound could include further exploration of its potential biological activities, such as its antimicrobial properties . Additionally, more research could be done to fully understand its mechanism of action and to explore potential applications in medicine or other fields.
properties
IUPAC Name |
2-[(3-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-nitrophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N4O4S2/c1-18-14(21)13-11(6-7-24-13)17-15(18)25-8-12(20)16-9-2-4-10(5-3-9)19(22)23/h2-5H,6-8H2,1H3,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHYQYOSGXAUKKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C2=C(CCS2)N=C1SCC(=O)NC3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N4O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.